Cas no 2097915-35-8 (1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine)

1-Cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine is a fluorinated pyrrolidine derivative featuring a cyclopropanecarbonyl substituent, which enhances its structural rigidity and potential binding affinity in pharmaceutical applications. The presence of the 4-fluorophenyl group contributes to improved metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. This compound is particularly useful in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition due to its balanced physicochemical properties. Its well-defined stereochemistry and functional group compatibility further support its utility in drug discovery and development. The compound is typically handled under controlled conditions to ensure stability and purity.
1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine structure
2097915-35-8 structure
Product Name:1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine
CAS No:2097915-35-8
MF:C14H16FNO
MW:233.28134727478
CID:6018765
PubChem ID:126851075
Update Time:2025-06-12

1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine
    • Methanone, cyclopropyl[3-(4-fluorophenyl)-1-pyrrolidinyl]-
    • 2097915-35-8
    • AKOS032466541
    • F6542-5586
    • cyclopropyl-[3-(4-fluorophenyl)pyrrolidin-1-yl]methanone
    • Inchi: 1S/C14H16FNO/c15-13-5-3-10(4-6-13)12-7-8-16(9-12)14(17)11-1-2-11/h3-6,11-12H,1-2,7-9H2
    • InChI Key: BNENENABMSRJTR-UHFFFAOYSA-N
    • SMILES: C(C1CC1)(N1CCC(C2=CC=C(F)C=C2)C1)=O

Computed Properties

  • Exact Mass: 233.121592296g/mol
  • Monoisotopic Mass: 233.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Boiling Point: 378.6±42.0 °C(Predicted)
  • pka: -1.03±0.40(Predicted)

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Additional information on 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine

Introduction to 1-Cyclopropanecarbonyl-3-(4-Fluorophenyl)pyrrolidine (CAS No. 2097915-35-8)

1-Cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine, a compound with the CAS number 2097915-35-8, is a synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a wide range of biological activities. The unique structure of 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine makes it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The chemical structure of 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine consists of a pyrrolidine ring substituted with a cyclopropanecarbonyl group and a 4-fluorophenyl group. The cyclopropanecarbonyl moiety introduces significant steric hindrance and electronic effects, which can influence the compound's interactions with biological targets. The 4-fluorophenyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo studies.

Recent studies have highlighted the potential of 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including pain perception, mood regulation, and cognitive function. By modulating these receptors, 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine could potentially offer new therapeutic strategies for conditions such as chronic pain, depression, and anxiety disorders.

In addition to its potential as a GPCR modulator, 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine has been investigated for its neuroprotective properties. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine may have broader applications beyond its initial therapeutic targets.

The synthesis of 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine typically involves multi-step reactions, including the formation of the pyrrolidine ring and subsequent functionalization with the cyclopropanecarbonyl and 4-fluorophenyl groups. Advances in synthetic chemistry have enabled researchers to optimize these processes, leading to higher yields and improved purity of the final product. This is crucial for ensuring the consistency and reliability of preclinical and clinical studies involving this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal adverse effects. These findings have paved the way for further clinical development, with phase II trials expected to provide more detailed insights into its therapeutic potential.

In conclusion, 1-cyclopropanecarbonyl-3-(4-fluorophenyl)pyrrolidine (CAS No. 2097915-35-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various areas of medicine. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility, positioning it as a key player in the future landscape of medicinal chemistry.

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